Cas no 1247343-32-3 (3-Azido-1lambda6-thiolane-1,1-dione)

• Product Name: 3-Azido-1lambda6-thiolane-1,1-dione
• CAS No: 1247343-32-3
• MF: C₄H₇N₃O₂S
• MW: 161.182278871536
• CID: 4775480
• Update Time: 2025-07-15

3-Azido-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Azido-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C4H7N3O2S/c5-7-6-4-1-2-10(8,9)3-4/h4H,1-3H2
• InChI Key： PBARYXXGXPLGSE-UHFFFAOYSA-N
• SMILES： N(C1CCS(=O)(=O)C1)=[N+]=[N-]

Additional information on 3-Azido-1lambda6-thiolane-1,1-dione

Introduction to 3-Azido-1λ⁶-thiolane-1,1-dione (CAS No. 1247343-32-3)

3-Azido-1λ⁶-thiolane-1,1-dione (CAS No. 1247343-32-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive azide and dithione functionalities, which confer it with a range of interesting properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to 3-Azido-1λ⁶-thiolane-1,1-dione.

The chemical structure of 3-Azido-1λ⁶-thiolane-1,1-dione is defined by its cyclic thiolane core with a dithione group at the 1,1-position and an azide group at the 3-position. The azide group is a versatile functional group that can participate in a variety of chemical reactions, including click chemistry reactions such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has been widely used in bioconjugation and materials science due to its high efficiency and selectivity.

The dithione group in 3-Azido-1λ⁶-thiolane-1,1-dione is also a key feature that contributes to its unique properties. Dithiones are known for their ability to undergo redox reactions and form stable disulfide bonds. This property makes 3-Azido-1λ⁶-thiolane-1,1-dione an attractive candidate for applications in redox-active materials and biomolecules.

Synthesis of 3-Azido-1λ⁶-thiolane-1,1-dione typically involves several steps. One common approach is to start with a cyclic thiolane derivative and introduce the azide and dithione functionalities through sequential reactions. For example, the thiolane core can be synthesized via ring-closing metathesis (RCM) or other cyclization reactions. The azide group can be introduced through azidation reactions using reagents such as sodium azide (NaN₃) or trimethylsilyl azide (TMSN₃). The dithione group can be formed by treating the thiolane derivative with sulfur monochloride (S₂Cl₂) or other sulfur-containing reagents.

The physical properties of 3-Azido-1λ⁶-thiolane-1,1-dione, such as its melting point, solubility, and stability, are crucial for understanding its behavior in various applications. Experimental data indicates that this compound has a high melting point and good solubility in polar solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in solution-based reactions and formulations.

In terms of chemical reactivity, 3-Azido-1λ⁶-thiolane-1,1-dione exhibits a wide range of reactivity profiles. The azide group can undergo click chemistry reactions with alkynes to form 1,2,3-triazoles, which are valuable linkers in bioconjugation and drug delivery systems. The dithione group can participate in redox reactions to form disulfides or undergo nucleophilic substitution reactions with thiols or other nucleophiles.

The latest research on 3-Azido-1λ⁶-thiolane-1,1-dione has explored its potential applications in various fields. In medicinal chemistry, this compound has been investigated as a prodrug precursor for targeted drug delivery systems. The azide group can be used to conjugate the compound to targeting ligands or nanoparticles, while the dithione group can be designed to release the active drug under specific conditions such as changes in pH or redox potential.

In materials science, 3-Azido-1λ⁶-thiolane-1,1-dione has been utilized in the development of smart materials with responsive properties. For example, researchers have incorporated this compound into polymer networks that can undergo reversible crosslinking or degradation based on environmental stimuli such as light or temperature changes.

Bioconjugation studies have also highlighted the utility of 3-Azido-1λ⁶-thiolane-1,1-dione. The click chemistry reactivity of the azide group allows for efficient conjugation to biomolecules such as proteins or nucleic acids. This has led to applications in bioimaging, where the compound can be used as a fluorescent label or imaging agent.

In conclusion, 3-Azido-1λ⁶-thiolane-1,1-dione (CAS No. 1247343-32-3) is a multifunctional compound with a rich array of potential applications in organic chemistry, medicinal chemistry, materials science, and bioconjugation. Its unique combination of azide and dithione functionalities provides it with versatile reactivity profiles and makes it an attractive candidate for further research and development.